Cas no 4373-59-5 (Pyridine, 2-[4-(methylthio)phenyl]-)

• Product Name: Pyridine, 2-[4-(methylthio)phenyl]-
• CAS No: 4373-59-5
• MF: C₁₂H₁₁NS
• MW: 201.287441492081
• MDL: MFCD06201383
• CID: 4515901
• PubChem ID: 2760095
• Update Time: 2025-06-07

Pyridine, 2-[4-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[4-(methylthio)phenyl]-
• 2-(4-METHYLTHIOPHENYL)PYRIDINE
• 2-(4-methylsulfanylphenyl)pyridine
• 2-[4-(METHYLSULFANYL)PHENYL]PYRIDINE
• 2-(4-(Methylthio)phenyl)pyridine
• EAA37359
• SCHEMBL25619774
• 4373-59-5

• MDL： MFCD06201383
• Inchi： 1S/C12H11NS/c1-14-11-7-5-10(6-8-11)12-4-2-3-9-13-12/h2-9H,1H3
• InChI Key： TXBSGVPDZSUPPZ-UHFFFAOYSA-N
• SMILES： CSC1C=CC(C2N=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 201.06122053Da
• Monoisotopic Mass: 201.06122053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine, 2-[4-(methylthio)phenyl]-

Comprehensive Guide to Pyridine, 2-[4-(methylthio)phenyl]- (CAS No. 4373-59-5): Properties, Applications, and Market Insights

Pyridine, 2-[4-(methylthio)phenyl]- (CAS No. 4373-59-5) is a specialized organic compound belonging to the pyridine derivative family. This sulfur-containing heterocyclic compound has gained significant attention in recent years due to its unique structural features and versatile applications in pharmaceuticals, agrochemicals, and material science. The compound's molecular formula is C12H11NS, with a molecular weight of 201.29 g/mol. Its distinctive structure combines a pyridine ring with a 4-(methylthio)phenyl substituent, creating valuable electronic and steric properties that make it particularly useful in various chemical syntheses.

The growing interest in sulfur-containing heterocycles has positioned 2-[4-(methylthio)phenyl]pyridine as a compound of significant research and industrial value. Recent studies highlight its potential as a building block for advanced materials and bioactive molecules. The compound's electron-rich nature and hydrogen-bonding capacity make it particularly valuable in medicinal chemistry, where researchers are exploring its derivatives for various therapeutic applications. With the increasing demand for novel chemical entities in drug discovery, this pyridine derivative has emerged as a promising scaffold for developing new pharmaceutical candidates.

From a synthetic chemistry perspective, Pyridine, 2-[4-(methylthio)phenyl]- offers several advantages. The methylthio group serves as a versatile functional handle that can be further modified through oxidation or alkylation reactions. This flexibility has led to its incorporation in various synthetic pathways, particularly in the development of ligands for catalytic systems and photoactive materials. Recent publications in leading chemistry journals have demonstrated its utility in creating complex molecular architectures with potential applications in organic electronics and sensor technologies.

The commercial availability of 2-[4-(methylthio)phenyl]pyridine has improved significantly in recent years, reflecting its growing importance in chemical research and development. Major chemical suppliers now offer this compound in various purity grades, from technical grade (90-95%) to high-purity (≥98%) forms suitable for pharmaceutical applications. Market analysis indicates steady growth in demand, particularly from the Asia-Pacific region where pharmaceutical and agrochemical production is expanding rapidly. Researchers and manufacturers frequently search for information about pyridine derivative suppliers and specialty chemical distributors when sourcing this compound.

Environmental and safety considerations for Pyridine, 2-[4-(methylthio)phenyl]- follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this compound. Recent trends in green chemistry have prompted investigations into more sustainable synthesis routes for this and related pyridine derivatives, addressing growing concerns about environmentally friendly chemical production.

Analytical characterization of CAS 4373-59-5 typically involves standard techniques including NMR spectroscopy (both 1H and 13C), mass spectrometry, and HPLC for purity assessment. The compound's distinct spectral features, particularly the aromatic proton patterns and characteristic sulfur signals, make it readily identifiable in complex mixtures. These analytical properties contribute to its popularity in chemical research, where reliable identification and quantification are essential.

Future prospects for Pyridine, 2-[4-(methylthio)phenyl]- appear promising as research continues to uncover new applications. Areas of particular interest include its potential use in metal-organic frameworks (MOFs), where its nitrogen and sulfur atoms could participate in coordination chemistry, and in photonics materials, where its conjugated system might offer interesting optical properties. The compound's relatively simple synthesis from commercially available starting materials positions it well for scaled-up production as these applications develop.

For researchers considering working with this compound, several practical considerations should be noted. Storage under inert atmosphere can enhance shelf life, and solutions in common organic solvents (DMSO, ethanol, dichloromethane) are typically stable for extended periods. The compound's solubility profile - soluble in most organic solvents but only slightly soluble in water - makes it suitable for a wide range of reaction conditions. These practical characteristics, combined with its chemical versatility, explain why searches for pyridine derivative solubility and heterocyclic compound stability frequently appear in scientific literature databases.

In conclusion, Pyridine, 2-[4-(methylthio)phenyl]- represents an important member of the pyridine derivative family with growing significance in multiple chemical disciplines. Its combination of structural features, synthetic accessibility, and functional versatility ensure its continued relevance in chemical research and industrial applications. As the demand for specialized heterocyclic compounds increases across various sectors, this particular derivative is likely to maintain its position as a valuable building block in organic synthesis and materials science.